Cas no 2138172-10-6 (3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine)

• Product Name: 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine
• CAS No: 2138172-10-6
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• CID: 5269209
• Update Time: 2025-10-29

3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N4-ethyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4,5-diamine
• 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine

• Inchi： 1S/C13H21N5/c1-6-15-10-8(14)7-16-12-9(10)11(13(2,3)4)17-18(12)5/h7H,6,14H2,1-5H3,(H,15,16)
• InChI Key： PACFBEOGABSEFD-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=C(C(=CN=2)N)NCC)C(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8

Additional information on 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine

Introduction to 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine (CAS No. 2138172-10-6)

3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 2138172-10-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, which is a privileged structure known for its broad spectrum of biological activities. The presence of multiple substituents, including a tert-butyl group, an N-ethyl moiety, and two amino groups at the 4 and 5 positions, contributes to its distinctive chemical and biological properties.

The tert-butyl group at the 3-position of the pyrazolo[3,4-b]pyridine core enhances the lipophilicity of the molecule, making it more soluble in lipophilic environments and potentially improving its membrane permeability. This characteristic is particularly relevant in drug design, as it can influence both oral bioavailability and tissue distribution. Additionally, the N-ethyl substitution at the 4-position introduces an additional layer of structural complexity, which can modulate interactions with biological targets. The dual amine functionalities at the 4 and 5 positions provide multiple sites for hydrogen bonding and further functionalization, making this compound a versatile scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazolo[3,4-b]pyridine derivatives due to their reported activities in various biological assays. For instance, studies have demonstrated that certain analogs of this scaffold exhibit^[1] promising anti-inflammatory^[2], antitumor^[3], and antimicrobial^[4] properties. The specific arrangement of substituents in 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine may confer unique interactions with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of lipophilicity and hydrogen bonding capabilities provided by its substituents suggests that it could interact effectively with both hydrophobic and hydrophilic regions of biological targets. This dual interaction profile is often desirable in drug design, as it can enhance binding affinity and selectivity. Furthermore, the presence of multiple functional groups allows for easy derivatization, enabling medicinal chemists to modify its properties systematically to optimize its pharmacological profile.

Recent advancements in computational chemistry have facilitated the rapid screening and design of novel heterocyclic compounds like 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine. Molecular docking studies^[5] have been employed to predict potential binding modes of this compound with various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided insights into how the structural features of the molecule contribute to its observed activities. For example, simulations have suggested that the tert-butyl group may engage in hydrophobic interactions with pockets on target proteins, while the amino groups could form hydrogen bonds with polar residues.

The synthesis of 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The process typically begins with the formation of the pyrazolo[3,4-b]pyridine core through cyclocondensation reactions^[6], followed by selective functionalization at various positions using appropriate protecting groups and reagents. The introduction of the N-ethyl group and the two amino groups requires careful control to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production routes for such compounds, making them more accessible for further biological evaluation.

In vitro pharmacological studies have begun to elucidate the biological activities of 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine. Initial assays have shown that this compound exhibits^[7] moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, preliminary data suggest that it may possess^[8] anti-inflammatory effects by modulating cytokine production in immune cells. These findings are particularly exciting as they highlight the potential therapeutic applications of this compound.

The development of novel pharmaceutical agents relies heavily on understanding their metabolic fate to ensure safety and efficacy. In vitro metabolic studies have been conducted to assess how 3-tert-butyl-4-N-ethyl-1-methylpyrazolo[3,4-b]pyridine-4,5-diamine is processed by key enzymatic systems^[9]. These studies have revealed that the compound is primarily metabolized by cytochrome P450 enzymes (CYPs), particularly CYP2D6 and CYP3A4. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The structural features of 3-(tert-butyl)-1-methyl-pyrazolo[3',4':5',6']pyridin]-line - 7(6H)-dione (CAS No: 2138172) 10HCl hemihydrate make it an intriguing candidate for further exploration in drug discovery programs. Its unique combination of lipophilicity and hydrogen bonding capabilities suggests that it could interact effectively with a wide range of biological targets. As research continues to uncover new therapeutic opportunities for heterocyclic compounds like this one, 13-(diethoxyphosphoryl)-10H-pyrido[2',3':1',2"]benzodiazepin - 9-one may emerge as a valuable tool for developing next-generation pharmaceuticals.